Cas no 1690679-53-8 (2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid)

• Product Name: 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid
• CAS No: 1690679-53-8
• MF: C₂₆H₂₁Cl₂NO₄
• MW: 482.355245351791
• CID: 6196810
• PubChem ID: 103665627
• Update Time: 2025-10-05

2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1690679-53-8
• EN300-658291
• 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid

• Inchi： 1S/C26H21Cl2NO4/c27-15-9-12-21(23(28)13-15)24(25(30)31)29(16-10-11-16)26(32)33-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-9,12-13,16,22,24H,10-11,14H2,(H,30,31)
• InChI Key： CQTPLRDKJQITSS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)Cl

Computed Properties

• Exact Mass: 481.0847635g/mol
• Monoisotopic Mass: 481.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid

2-[Cyclopropyl({[(9H-Fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic Acid: A Comprehensive Overview

CAS No. 1690679-53-8 refers to the compound known as 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid. This compound is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. The structure of this molecule is characterized by a cyclopropyl group, a fluorenylmethyloxycarbonyl (Fmoc) protecting group, and a 2,4-dichlorophenyl moiety, all connected through an acetic acid backbone.

The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during the synthesis process. The presence of the cyclopropyl group introduces unique steric and electronic properties to the molecule, which can influence its reactivity and bioavailability. The 2,4-dichlorophenyl substituent adds further complexity to the structure, potentially enhancing the molecule's stability and pharmacokinetic profile.

Recent studies have highlighted the importance of such complex molecules in drug discovery and development. For instance, researchers have explored the role of cyclopropane-containing compounds in modulating enzyme activity and receptor binding. The integration of the Fmoc group into this structure allows for precise control over the molecule's functional groups during synthesis, making it a valuable tool in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and protecting group strategies. The use of Fmoc as a protecting group is particularly advantageous due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. This makes it ideal for applications in peptide synthesis where sequential deprotection is required.

In terms of pharmacological activity, compounds with similar structures have shown promise in various therapeutic areas. For example, analogs with cyclopropyl groups have demonstrated anti-inflammatory and analgesic properties, while those with aryl chlorides have been investigated for their potential as kinase inhibitors. The combination of these functional groups in a single molecule could lead to synergistic effects that enhance its therapeutic potential.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can optimize the structure of this compound to improve its pharmacokinetic properties and reduce potential side effects.

The application of this compound extends beyond traditional pharmaceuticals. Its unique structure makes it a candidate for use in agrochemicals, where it could serve as an active ingredient in pesticides or herbicides. Additionally, its role as an intermediate in organic synthesis could facilitate the development of more complex molecules with diverse applications.

In conclusion, 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-2-(2,4-dichlorophenyl)acetic acid (CAS No. 1690679-53-8) is a versatile compound with significant potential across multiple fields. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.